Cas no 2227587-25-7 (GSK3368715 hydrochloride)

• Product Name: GSK3368715 hydrochloride
• CAS No: 2227587-25-7
• MF: C₂₀H₃₉ClN₄O₂
• MW: 403.002264261246
• CID: 6844140
• PubChem ID: 90462879
• Update Time: 2025-11-01

GSK3368715 hydrochloride Chemical and Physical Properties

Names and Identifiers

• GSK3368715 hydrochloride
• N'-[[5-[4,4-bis(ethoxymethyl)cyclohexyl]-1H-pyrazol-4-yl]methyl]-N,N'-dimethylethane-1,2-diamine;hydrochloride
• EPZ019997 hydrochloride
• GSK3368715 (hydrochloride)
• GSK3368715 HCl
• WRVJUOWIQSTJPE-UHFFFAOYSA-N
• ([3-[4,4-bis(ethoxymethyl)cyclohexyl]-1H-pyrazol-4-yl]methyl)(methyl)[2-(methylamino)ethyl]amine hydrochloride salt
• N1-((3-(4,4-Bis(ethoxymethyl)cyclohexyl)-1H-pyrazol-4-yl)methyl)-N1,N2-dimethylethane-1,2-diamine hydrochloride
• GSK715 hydrochloride
• SCHEMBL16102688
• 2227587-25-7

• Inchi： 1S/C20H38N4O2.ClH/c1-5-25-15-20(16-26-6-2)9-7-17(8-10-20)19-18(13-22-23-19)14-24(4)12-11-21-3;/h13,17,21H,5-12,14-16H2,1-4H3,(H,22,23);1H
• InChI Key： WRVJUOWIQSTJPE-UHFFFAOYSA-N
• SMILES： Cl.O(CC)CC1(COCC)CCC(C2=C(C=NN2)CN(C)CCNC)CC1

Computed Properties

• Exact Mass: 402.2761542Da
• Monoisotopic Mass: 402.2761542Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 365
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.4Ų

Additional information on GSK3368715 hydrochloride

Comprehensive Overview of GSK3368715 hydrochloride (CAS No. 2227587-25-7): Mechanism, Applications, and Research Insights

GSK3368715 hydrochloride (CAS No. 2227587-25-7) is a small-molecule inhibitor that has garnered significant attention in the field of oncology and epigenetics. As a potent and selective inhibitor of lysine-specific demethylase 1 (LSD1), this compound plays a pivotal role in modulating gene expression and cellular differentiation. The hydrochloride salt form enhances its solubility and bioavailability, making it a preferred candidate for preclinical and clinical research. Researchers and pharmaceutical developers frequently search for terms like "GSK3368715 mechanism of action", "LSD1 inhibitor clinical trials", and "epigenetic therapy for cancer", reflecting the growing interest in targeted epigenetic therapies.

The GSK3368715 hydrochloride compound is particularly notable for its potential in treating hematologic malignancies and solid tumors. Its ability to disrupt the epigenetic regulation of oncogenes and tumor suppressors has positioned it as a promising therapeutic agent. Recent studies have explored its synergy with other immunotherapy agents, addressing common search queries such as "combination therapy with LSD1 inhibitors" and "GSK3368715 efficacy in AML". The compound's unique mechanism—targeting the demethylation activity of LSD1—offers a novel approach to overcoming drug resistance in relapsed or refractory cancers.

From a chemical perspective, GSK3368715 hydrochloride (CAS No. 2227587-25-7) exhibits high purity and stability under standard laboratory conditions. Its molecular structure has been optimized for oral bioavailability, a feature often highlighted in searches like "LSD1 inhibitor pharmacokinetics". The compound's development aligns with the broader trend toward precision medicine, where epigenetic modifiers are increasingly integrated into personalized treatment regimens. This has spurred discussions around "biomarkers for LSD1 inhibitor response" and "patient stratification in epigenetic therapy".

In addition to its therapeutic potential, GSK3368715 hydrochloride serves as a valuable tool compound for basic research. Scientists utilize it to investigate the role of LSD1 in stem cell biology, cellular reprogramming, and immune modulation. Frequently searched terms such as "LSD1 in hematopoietic differentiation" and "GSK3368715 in vitro assays" underscore its versatility in both translational and fundamental studies. The compound's well-characterized IC50 values and selectivity profiles further contribute to its utility in high-throughput screening and drug discovery pipelines.

The safety and tolerability of GSK3368715 hydrochloride have been evaluated in early-phase clinical trials, addressing search trends like "LSD1 inhibitor side effects" and "GSK3368715 dose escalation". Preliminary data suggest a manageable adverse event profile, with myelosuppression being the most commonly reported effect. These findings are critical for researchers exploring "epigenetic therapy safety considerations" and "optimizing LSD1 inhibitor dosing". The compound's development trajectory also reflects the industry's focus on targeted toxicity reduction, a topic frequently queried in relation to next-generation epigenetic drugs.

Looking ahead, GSK3368715 hydrochloride (CAS No. 2227587-25-7) is poised to contribute to advancements in combination oncology therapies. Its integration with immune checkpoint inhibitors or chemotherapy regimens is an active area of investigation, resonating with search terms like "LSD1 and PD-1 blockade" and "epigenetic priming for immunotherapy". As the scientific community continues to unravel the complexities of LSD1 biology, this compound remains at the forefront of epigenetic drug development, offering hope for improved outcomes in challenging malignancies.